tert-Butyl 4-((2-chloropyrimidin-4-yl)amino)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2-chloropyrimidin-4-yl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-8-5-10(6-9-19)17-11-4-7-16-12(15)18-11/h4,7,10H,5-6,8-9H2,1-3H3,(H,16,17,18)
• InChI Key: OQEUJMDPPLHAEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC2=NC(=NC=C2)Cl
• Molecular Formula: C14H21ClN4O2
• Molecular Weight: 312.79 g/mol

Description

“tert-Butyl 4-((2-chloropyrimidin-4-yl)amino)piperidine-1-carboxylate” is a chemical compound with the empirical formula C14H20ClN3O2. It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular weight of “tert-Butyl 4-((2-chloropyrimidin-4-yl)amino)piperidine-1-carboxylate” is 312.799. The SMILES string representation of the molecule is CC(C)(C)OC(=O)N1CCC(CC1)NC2=NC=NC(Cl)=C2.

Scientific Research Applications

Intermediate in Organic Synthesis

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Biological Evaluation

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Drug Discovery

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X-ray Diffraction Studies

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PROTAC Development

. This suggests potential applications of the compound in this area.

Chemical Intermediates Research

. This involves the study of compounds that are formed in the middle of a reaction sequence and are subsequently consumed by further reactions.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has been classified as Acute Tox. 3 Oral. The safety information includes the signal word “Danger” and hazard statements H301. Precautionary statements include P301 + P310.

Synthesis routes and methods

Procedure details

A mixture of 2,4-dichloro-pyrimidine (4.0 g, 26.85 mmol, 1.0 equiv; commercially available) and 4-amino-piperidine-1-carboxylic acid tert-butyl ester (6.45 g, 32.22 mmol, 1.2 equiv) in anhydrous DMF (100 mL) was stirred at rt for 18 h. The organic phase was concentrated under reduced pressure and the crude reaction mixture purified with silica column chromatography using a MPLC system (CombiFlash Companion, Isco Inc.) eluting with a gradient of heptane/ethyl acetate providing 3.2 g (38%) of the title compound. 1H NMR (400 MHz, CDCl3): δ1.35-1.45 (m, 2H), 1.47 (s, 9H), 1.99-2.03 (m, 2H), 2.91-2.97 (m, 2H), 3.81-3.90 (m, 1H), 4.04-4.07 (br d, 2H), 5.33 (d, J=8.0 Hz, 1H), 6.25 (d, J=4.0 Hz, 1H), 7.98 (d, J=4.0 Hz, 1H). 13C NMR (75 MHz, DMSO): δ 28.05, 30.94, 42.04, 46.69, 78.64, 105.13, 153.86, 155.57, 159.81, 162.72. MS (ISP): 313.1 [M+H]+.